N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]cyclopropanecarboxamide

• Molecular Formula: C13H13N3O3S2
• Molecular Weight: 323.4 g/mol
• IUPAC Name: N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]cyclopropanecarboxamide
• InChI: InChI=1S/C13H13N3O3S2/c17-12(9-1-2-9)15-10-3-5-11(6-4-10)21(18,19)16-13-14-7-8-20-13/h3-9H,1-2H2,(H,14,16)(H,15,17)
• InChI Key: MSYIQQYULMRKSL-UHFFFAOYSA-N
• SMILES: C1CC1C(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=NC=CS3

Description

N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]cyclopropanecarboxamide, also known as TZP, is a synthetic compound that has been extensively studied for its potential use in scientific research. It is a member of the sulfonamide class of compounds and has been shown to exhibit a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]cyclopropanecarboxamide is not fully understood, but it is believed to involve the inhibition of carbonic anhydrase, which leads to a decrease in the production of bicarbonate ions and an increase in the production of carbon dioxide. This can lead to a decrease in pH levels in the body, which may contribute to the antitumor activity of this compound.
Biochemical and Physiological Effects:
In addition to its antitumor activity, this compound has been shown to exhibit a range of other biochemical and physiological effects. These include the inhibition of the enzyme carbonic anhydrase, as well as the inhibition of the enzyme urease, which is involved in the breakdown of urea in the body. This compound has also been shown to exhibit anti-inflammatory activity, making it a potential candidate for the development of anti-inflammatory drugs.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]cyclopropanecarboxamide for lab experiments is its ability to inhibit carbonic anhydrase, making it a useful tool for studying the role of this enzyme in various biological processes. However, this compound also has some limitations, including its potential toxicity and the need for careful dosing in order to avoid unwanted side effects.

Future Directions

There are many potential future directions for research on N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]cyclopropanecarboxamide. One area of interest is the development of this compound-based anticancer drugs, which could be used to treat a range of different types of cancer. Another area of interest is the development of anti-inflammatory drugs based on this compound, which could be used to treat a range of different inflammatory conditions. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various areas of scientific research.

Synthesis Methods

N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]cyclopropanecarboxamide can be synthesized using a variety of methods, including the reaction of 4-aminobenzenesulfonamide with 2-bromo-1,3-thiazole, followed by reaction with cyclopropanecarboxylic acid. Other methods include the reaction of 4-nitrobenzenesulfonamide with 2-aminothiazole, followed by reduction with hydrogen gas.

Scientific Research Applications

N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]cyclopropanecarboxamide has been extensively studied for its potential use in scientific research. It has been shown to exhibit a range of biochemical and physiological effects, including inhibition of the enzyme carbonic anhydrase, which is involved in the regulation of acid-base balance in the body. This compound has also been shown to exhibit antitumor activity in vitro and in vivo, making it a potential candidate for the development of anticancer drugs.